2-[4-(4-Hydroxyphenyl)butyl]isoindole-1,3-dione

• CAS No.: 847200-99-1
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 2-[4-(4-hydroxyphenyl)butyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H17NO3/c20-14-10-8-13(9-11-14)5-3-4-12-19-17(21)15-6-1-2-7-16(15)18(19)22/h1-2,6-11,20H,3-5,12H2
• InChI Key: RLQSXHCAMRFKEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCC3=CC=C(C=C3)O

Description

2-[4-(4-Hydroxyphenyl)butyl]isoindole-1,3-dione is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(4-aminobutyl)phenol hydrobromide 6 (8.2 g, 33.5 mmol), phthalic anhydride 7 (5.0 g, 33.8 mmol), and triethylamine (4.6 mL, 33.5 mmol) in chloroform (50 mL) was stirred at reflux for 18 h, cooled to room temperature and concentrated by rotary evaporation. The residue was dissolved in acetic acid (50 mL) and stirred at 100° C. for 3 h. Solvent was evaporated and the resulting residue was purified by flash silica gel column chromatography eluting with CH2Cl2/EtOAc/hexanes (8:1:1, v/v) to give the desired product 8 as a white powder (4.1 g, 41% yield). 1H NMR (300 MHz, DMSO-d6) δ 1.57 (m, 4H), 2.46 (m, 2H), 3.58 (m, 2H), 6.64 (d, 2H), 6.95 (d, 2H), 7.82 (m, 4H), 9.12 (s, 1H). m/z (ESI): 296 [C18H17NO3+H]+.